Cas no 1597-35-9 (4(3H)-Pyrimidinone,2-amino-5-fluoro-6-methyl-)

• Product Name: 4(3H)-Pyrimidinone,2-amino-5-fluoro-6-methyl-
• CAS No: 1597-35-9
• MF: C₅H₆FN₃O
• MW: 143.119043827057
• CID: 232425
• PubChem ID: 135455309
• Update Time: 2025-10-05

4(3H)-Pyrimidinone,2-amino-5-fluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-amino-5-fluoro-6-methyl-
• 2-amino-5-fluoro-6-methyl-1H-pyrimidin-4-one
• 4-Pyrimidinol, 2-amino-5-fluoro-6-methyl- (6CI,8CI)
• 2-Amino-5-fluor-6-methyl-3H-pyrimidin-4-on
• 2-amino-5-fluoro-6-methyl-3H-pyrimidin-4-one
• 2-amino-5-fluoro-6-methylpyrimidin-4(1h)-one
• AC1Q4HL9
• AR-1D8492
• CTK4D0201
• NSC33040
• NSC523385
• SureCN5748423
• 2-Amino-5-fluoro-6-methylpyrimidin-4(3H)-one
• AKOS006365590
• DTXSID80283713
• 1597-35-9
• SCHEMBL5748423
• NSC-33040
• NSC-523385
• 2-amino-5-fluoro-4-methyl-1H-pyrimidin-6-one

• Inchi： 1S/C5H6FN3O/c1-2-3(6)4(10)9-5(7)8-2/h1H3,(H3,7,8,9,10)
• InChI Key： CBRFQLVEZWUNEN-UHFFFAOYSA-N
• SMILES： FC1C(NC(N)=NC=1C)=O

Computed Properties

• Exact Mass: 143.04958
• Monoisotopic Mass: 143.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 219.1°Cat760mmHg
• Flash Point: 86.3°C
• Refractive Index: 1.62
• PSA: 67.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4(3H)-Pyrimidinone,2-amino-5-fluoro-6-methyl-

Introduction to 4(3H)-Pyrimidinone,2-amino-5-fluoro-6-methyl- (CAS No. 1597-35-9)

4(3H)-Pyrimidinone,2-amino-5-fluoro-6-methyl-, identified by its Chemical Abstracts Service number (CAS No. 1597-35-9), is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the pyrimidine class, which is renowned for its diverse biological activities and applications in drug development. The structural features of this compound, particularly its fluorine and amino substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The pyrimidine core of 4(3H)-Pyrimidinone,2-amino-5-fluoro-6-methyl serves as a fundamental scaffold in medicinal chemistry. Pyrimidines are naturally occurring bases found in nucleic acids, making them integral to DNA and RNA structures. Consequently, compounds derived from pyrimidine derivatives have been extensively studied for their ability to interact with biological macromolecules, particularly enzymes and receptors involved in critical cellular processes.

The presence of a fluoro substituent at the 5-position of the pyrimidine ring is a notable feature that enhances the compound's pharmacological profile. Fluorine atoms are known to modulate metabolic stability, binding affinity, and electronic properties of molecules. In the context of drug design, fluorinated pyrimidines often exhibit improved bioavailability and resistance to degradation by metabolic enzymes. This characteristic makes 4(3H)-Pyrimidinone,2-amino-5-fluoro-6-methyl a promising candidate for further exploration in the development of novel therapeutic agents.

The amino group at the 2-position adds another layer of complexity to the compound's reactivity and functionality. Amino groups can participate in hydrogen bonding interactions, influencing both the solubility and binding properties of the molecule. Additionally, they can be further functionalized through various chemical reactions, such as acylation or amidation, to tailor the compound's biological activity.

4(3H)-Pyrimidinone,2-amino-5-fluoro-6-methyl has garnered attention in recent years due to its potential applications in addressing various diseases. Current research suggests that this compound may exhibit inhibitory effects on certain enzymes and pathways implicated in cancer progression. For instance, studies have explored its interaction with kinases and other targets relevant to tumor growth and survival. The fluorine atom's ability to enhance binding affinity may play a crucial role in improving the efficacy of such interactions.

In addition to its oncology-related applications, this pyrimidine derivative has been investigated for its antimicrobial properties. The structural motif is reminiscent of known antimicrobial agents, suggesting that it could disrupt bacterial cell wall synthesis or other essential bacterial processes. Preliminary studies have shown promising results in vitro, indicating that further exploration of 4(3H)-Pyrimidinone,2-amino-5-fluoro-6-methyl could lead to novel antibiotics or antifungal drugs.

The methyl group at the 6-position contributes to the steric environment of the molecule, influencing how it interacts with biological targets. The position and size of this substituent can affect both the compound's solubility in different solvents and its ability to penetrate biological membranes. These factors are critical considerations in drug design, as they directly impact pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4(3H)-Pyrimidinone,2-amino-5-fluoro-6-methyl for potential biological activity. Machine learning models trained on large datasets of known drug-like molecules can predict binding affinities and other pharmacokinetic parameters with remarkable accuracy. This approach has accelerated the discovery process for novel therapeutic agents and has highlighted promising candidates for experimental validation.

The synthesis of 4(3H)-Pyrimidinone,2-amino-5-fluoro-6-methyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies often include nucleophilic substitution reactions at the fluorine-containing ring followed by functionalization at other positions. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently than ever before.

The pharmaceutical industry continues to invest heavily in research aimed at developing new classes of drugs based on pyrimidine derivatives. The versatility of this scaffold allows for modifications that can fine-tune biological activity across a wide range of therapeutic areas. As our understanding of disease mechanisms deepens, so too does our appreciation for how structural modifications can enhance therapeutic outcomes.

In conclusion,4(3H)-Pyrimidinone, specifically 2-amino-5-fluoro-6-methyl, represented by CAS No. 1597-35-9 represents a fascinating subject of study within pharmaceutical chemistry and medicinal biology. Its unique structural features offer potential advantages in drug design through modulating metabolic stability,fluoro substituent, electronic properties,amino group, solubility,methyl group,and target interactions (kinases, bacterial processes). Ongoing research into this compound holds promise for future therapeutic applications across multiple disease areas,oncology, antimicrobial treatments,computational chemistry, synthetic methodologies,pharmaceutical industry,and beyond.